Cas no 381674-61-9 (Benzoic acid, 2-chloro-, 2-ethoxy-4-formylphenyl ester)
381674-61-9 structure
Product Name:Benzoic acid, 2-chloro-, 2-ethoxy-4-formylphenyl ester
CAS No:381674-61-9
MF:C16H13ClO4
MW:304.725023984909
MDL:MFCD02580730
CID:1488455
PubChem ID:4692483
Update Time:2025-09-23
Benzoic acid, 2-chloro-, 2-ethoxy-4-formylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-chloro-, 2-ethoxy-4-formylphenyl ester
- ALBB-001412
- 2-ethoxy-4-formylphenyl o-chlorobenzoate
- MFCD02580730
- STK067440
- AKOS000290948
- 2-ethoxy-4-formylphenyl 2-chlorobenzoate
- CS-0327508
- (2-ethoxy-4-formylphenyl) 2-chlorobenzoate
- Oprea1_406728
- BBL015508
- VS-04941
- 381674-61-9
-
- MDL: MFCD02580730
- Inchi: 1S/C16H13ClO4/c1-2-20-15-9-11(10-18)7-8-14(15)21-16(19)12-5-3-4-6-13(12)17/h3-10H,2H2,1H3
- InChI Key: HNCJYVKMLOSXJZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(=O)OC1C=CC(C=O)=CC=1OCC
Computed Properties
- Exact Mass: 304.05029
- Monoisotopic Mass: 304.0502366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Benzoic acid, 2-chloro-, 2-ethoxy-4-formylphenyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB379321-500 mg |
2-Ethoxy-4-formylphenyl 2-chlorobenzoate |
381674-61-9 | 500MG |
€195.40 | 2023-01-15 | ||
| abcr | AB379321-1 g |
2-Ethoxy-4-formylphenyl 2-chlorobenzoate |
381674-61-9 | 1g |
€239.00 | 2023-04-25 | ||
| abcr | AB379321-5 g |
2-Ethoxy-4-formylphenyl 2-chlorobenzoate |
381674-61-9 | 5g |
€656.50 | 2023-04-25 | ||
| abcr | AB379321-10 g |
2-Ethoxy-4-formylphenyl 2-chlorobenzoate |
381674-61-9 | 10g |
€1074.00 | 2023-04-25 | ||
| abcr | AB379321-500mg |
2-Ethoxy-4-formylphenyl 2-chlorobenzoate; . |
381674-61-9 | 500mg |
€205.00 | 2025-04-19 | ||
| abcr | AB379321-1g |
2-Ethoxy-4-formylphenyl 2-chlorobenzoate; . |
381674-61-9 | 1g |
€237.00 | 2025-04-19 | ||
| abcr | AB379321-5g |
2-Ethoxy-4-formylphenyl 2-chlorobenzoate; . |
381674-61-9 | 5g |
€637.00 | 2025-04-19 | ||
| abcr | AB379321-10g |
2-Ethoxy-4-formylphenyl 2-chlorobenzoate; . |
381674-61-9 | 10g |
€1037.00 | 2025-04-19 | ||
| A2B Chem LLC | AJ01280-500mg |
2-Ethoxy-4-formylphenyl 2-chlorobenzoate |
381674-61-9 | >95% | 500mg |
$412.00 | 2024-04-20 | |
| A2B Chem LLC | AJ01280-1g |
2-Ethoxy-4-formylphenyl 2-chlorobenzoate |
381674-61-9 | >95% | 1g |
$439.00 | 2024-04-20 |
Benzoic acid, 2-chloro-, 2-ethoxy-4-formylphenyl ester Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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